![molecular formula C10H8BrN5O2 B5513299 4-amino-N'-(4-bromobenzylidene)-1,2,5-oxadiazole-3-carbohydrazide](/img/structure/B5513299.png)
4-amino-N'-(4-bromobenzylidene)-1,2,5-oxadiazole-3-carbohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-amino-N'-(4-bromobenzylidene)-1,2,5-oxadiazole-3-carbohydrazide is a useful research compound. Its molecular formula is C10H8BrN5O2 and its molecular weight is 310.11 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 308.98614 g/mol and the complexity rating of the compound is 319. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial and Antioxidant Activities
One area of research has focused on the synthesis and study of derivatives containing the oxadiazole ring, which have shown promising antimicrobial and antioxidant activities. A study by Menteşe, Ülker, and Kahveci (2015) synthesized a series of derivatives incorporating triazole, thiadiazole, oxadiazole, and morpholine rings. These compounds exhibited significant α-glucosidase inhibitory, antimicrobial, and antioxidant properties, with some derivatives showing very good ABTS and DPPH scavenging activities, indicating their potential as therapeutic agents in managing diseases related to oxidative stress and microbial infections (Menteşe, Ülker, & Kahveci, 2015).
Antiproliferative and Anticancer Activity
Another significant application of this compound is in the development of antiproliferative and anticancer agents. Kumar et al. (2014) reported the synthesis of new 2,5-disubstituted-1,3,4-oxadiazoles that were evaluated for their in vitro antiproliferative effects against various human cancer cell lines. Some analogs from this study showed good activity across all cell lines tested, highlighting the potential of oxadiazole derivatives as cancer therapeutics (Kumar, Mohana, Mallesha, & Veeresh, 2014).
Antifungal and Agricultural Applications
Research into the agricultural applications of oxadiazole derivatives has also been conducted, with studies focusing on their antifungal properties. Wu et al. (2019) developed novel 1,3,4-oxadiazole-2-carbohydrazides as potential agricultural antifungal agents, targeting succinate dehydrogenase. This study revealed that the designed compounds showed extremely bioactive properties against several types of fungi and oomycetes, with some compounds exhibiting superior efficacy to existing fungicides (Wu et al., 2019).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
4-amino-N-[(E)-(4-bromophenyl)methylideneamino]-1,2,5-oxadiazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8BrN5O2/c11-7-3-1-6(2-4-7)5-13-14-10(17)8-9(12)16-18-15-8/h1-5H,(H2,12,16)(H,14,17)/b13-5+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ABXGXZFQDOWUER-WLRTZDKTSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C=NNC(=O)C2=NON=C2N)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC=C1/C=N/NC(=O)C2=NON=C2N)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8BrN5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.11 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.